Cas no 2171150-06-2 ((2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid)

• Product Name: (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid
• CAS No: 2171150-06-2
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5760490
• PubChem ID: 165526158
• Update Time: 2025-05-22

(2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylpentanoic acid
• 2171150-06-2
• EN300-1496738
• (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid

• Inchi： 1S/C27H34N2O5/c1-16(2)13-23(25(30)28-24(26(31)32)14-17(3)4)29-27(33)34-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22-24H,13-15H2,1-4H3,(H,28,30)(H,29,33)(H,31,32)/t23-,24-/m1/s1
• InChI Key： OLBBXRXTYWLDPL-DNQXCXABSA-N
• SMILES： O(C(N[C@@H](C(N[C@@H](C(=O)O)CC(C)C)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.171±0.06 g/cm3(Predicted)
• Boiling Point: 695.5±45.0 °C(Predicted)
• pka: 3.47±0.10(Predicted)

Additional information on (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid

Research Brief on (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid (CAS: 2171150-06-2)

The compound (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid (CAS: 2171150-06-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This peptide derivative, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, is primarily utilized in solid-phase peptide synthesis (SPPS) and drug development. Its unique structural properties make it a valuable intermediate for the synthesis of bioactive peptides and peptidomimetics, which are critical in therapeutic applications such as oncology, immunology, and metabolic disorders.

Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity. Advanced chromatographic techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize its physicochemical properties. Additionally, researchers have explored its potential as a building block for novel drug candidates, particularly in the development of protease inhibitors and receptor agonists. The compound's stereochemical specificity, conferred by its (2R) configuration, is crucial for its biological activity and interaction with target proteins.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was incorporated into a series of peptide-based inhibitors targeting the SARS-CoV-2 main protease. The results demonstrated high binding affinity and selectivity, highlighting its potential in antiviral drug design. Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, explored its role in enhancing the stability and bioavailability of peptide therapeutics. The findings suggested that the Fmoc-protected derivative could mitigate enzymatic degradation, thereby improving pharmacokinetic profiles.

Despite these advancements, challenges remain in scaling up production and ensuring cost-effectiveness for industrial applications. Future research directions may include the development of greener synthetic routes and the exploration of its utility in personalized medicine. Overall, (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid continues to be a pivotal compound in advancing peptide-based therapeutics, with its applications expanding across diverse therapeutic areas.